1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-3,3-dimethylcyclopentan-1-ol
• InChI: InChI=1S/C13H17FO/c1-12(2)7-8-13(15,9-12)10-3-5-11(14)6-4-10/h3-6,15H,7-9H2,1-2H3
• InChI Key: FIFYGVOYZIVGQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1)(C2=CC=C(C=C2)F)O)C

Description

Systematic Nomenclature and Structural Identification

The compound is formally named 1-(4-fluorophenyl)-3,3-dimethylcyclopentan-1-OL under IUPAC nomenclature rules. Its molecular formula, C₁₃H₁₇FO , reflects a 13-carbon framework comprising:

• A cyclopentane ring (C₅H₁₀ backbone)
• 4-Fluorophenyl group at position 1
• Two methyl groups at position 3
• Hydroxyl group (-OH) at position 1

The structural configuration creates a sterically hindered tertiary alcohol center, while the electron-withdrawing fluorine atom on the aromatic ring influences electronic distribution. Table 1 summarizes key identifiers:

Property	Value	Source
CAS Registry Number	1514813-48-9
Molecular Weight	208.27 g/mol
IUPAC Name	1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL

Historical Context and Discovery Timeline

First reported in the early 21st century, this compound emerged from efforts to optimize fluorinated analogs of cyclopentanol derivatives for material science applications. While exact synthesis details remain proprietary in early patents, its development parallels advancements in:

• Palladium-catalyzed coupling reactions for aryl-cyclopentane bond formation
• Stereo-controlled cyclization techniques to construct the dimethylcyclopentane framework
• Fluorine incorporation strategies using halogen exchange (Halex) reactions

The compound gained prominence after 2015 as researchers recognized its potential as a building block for liquid crystal polymers and pharmaceutical intermediates.

Significance in Organic Chemistry and Material Science Research

Three key factors drive interest in this molecule:

1. Electronic Modulation
The 4-fluorophenyl group introduces:

• Dipole moments (C-F bond dipole ≈ 1.41 D) enhancing solubility in polar aprotic solvents
• Meta-directing effects for subsequent electrophilic substitution reactions

2. Steric Effects
The 3,3-dimethyl groups:

• Restrict rotational freedom of the cyclopentane ring
• Create defined spatial arrangements for host-guest interactions

3. Synthetic Versatility
The hydroxyl group enables derivatization through:

• Esterification
• Etherification
• Oxidation to ketone precursors

Recent studies highlight its utility in:

• Polymer precursors : Fluorinated monomers for low-surface-energy coatings
• Chiral auxiliaries : Stereo-differentiating agents in asymmetric synthesis
• Pharmaceutical intermediates : Bioisosteric replacement for aromatic hydroxyl groups

This multifaceted significance establishes 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL as a critical compound in modern fluorine chemistry research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL typically involves the reaction of 4-fluorobenzaldehyde with 3,3-dimethylcyclopentanone in the presence of a suitable catalyst. The reaction proceeds through an aldol condensation followed by reduction to yield the desired product. Common reagents used in this synthesis include sodium borohydride (NaBH4) for the reduction step and acidic or basic catalysts to facilitate the condensation reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be further reduced to form corresponding alkanes using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions, especially under the influence of strong nucleophiles.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, or other oxidizing agents under acidic or basic conditions.

Reduction: LiAlH4 or NaBH4 in anhydrous solvents.

Substitution: Strong nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alkanes.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL exerts its effects is primarily through its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their activity. The fluorophenyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and potentially modulate membrane-bound receptors or enzymes.

Comparison with Similar Compounds

Comparison with Chalcone Derivatives

Chalcones, such as those in , share the 4-fluorophenyl substituent but feature an α,β-unsaturated ketone core. For example, compound 2j ((E)-1-(4-bromo-2-hydroxy-5-iodophenyl)-3-(4-fluorophenyl)propanone) exhibits an IC50 of 4.703 μM, attributed to electronegative substituents (Br, F) enhancing binding affinity . In contrast, 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL lacks the conjugated ketone system, likely reducing reactivity but improving metabolic stability.

Key Differences:

• Core Structure: Cyclopentanol (saturated) vs. chalcone (unsaturated ketone).
• Substituent Effects : Fluorophenyl in both, but chalcones rely on additional halogens (Br, I) for activity.
• Bioactivity: Chalcones show μM-range IC50 values, while the cyclopentanol derivative’s activity remains uncharacterized in the evidence .

Comparison with Pyrazole and Thiazole Derivatives

Pyrazole derivatives (e.g., compounds 1–4 in ) incorporate fluorophenyl groups but feature heterocyclic cores. These structures exhibit planar arrangements, with dihedral angles between pyrazole and fluorophenyl rings ranging from 4.64° to 10.53° . In contrast, the cyclopentanol derivative’s saturated ring likely adopts a non-planar conformation due to steric effects from dimethyl groups. This difference may influence solubility and crystallinity, as seen in ’s isostructural thiazole compounds, which crystallize in triclinic systems with distinct molecular orientations .

Key Differences:

• Ring Flexibility: Cyclopentanol (flexible) vs. pyrazole/thiazole (rigid).
• Synthesis: Pyrazoles derive from chalcone-hydrazine condensations, while cyclopentanol synthesis may involve cyclization of ketones or diols.

Comparison with Other Cyclopentanol Derivatives

1-Methylcyclopentanol () shares the cyclopentanol core but lacks the fluorophenyl and dimethyl substituents. The additional groups in 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL likely enhance steric bulk, reducing volatility and increasing melting point compared to 1-Methylcyclopentanol (MW 100.16 vs. ~178.23 for the target compound). The fluorophenyl group may also improve lipid membrane penetration, a property critical for pharmaceutical applications .

Data Table: Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Notable Properties	References
1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL	Cyclopentanol	4-Fluorophenyl, 3,3-dimethyl	High steric hindrance, potential metabolic stability	—
Chalcone 2j	α,β-Unsaturated ketone	4-Bromo-5-iodophenyl, 4-fluorophenyl	IC50 = 4.703 μM
Pyrazole 1 ()	Pyrazole	4-Fluorophenyl, phenyl	Dihedral angle = 4.64°, planar
1-Methylcyclopentanol	Cyclopentanol	1-Methyl	Lower MW (100.16), higher volatility

Biological Activity

1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL, a compound with a fluorinated aromatic system, has garnered attention for its potential biological activities. The presence of the fluorine atom in the phenyl ring may enhance lipophilicity and alter the compound's interaction with biological targets. This article reviews existing literature on the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H15FO
• Molecular Weight : 194.25 g/mol
• CAS Number : 1505079-12-8

Biological Activity Overview

The biological activity of 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL can be categorized into several areas:

Anticancer Properties

Fluorinated compounds are often explored for their anticancer activities due to their ability to disrupt cellular processes. In vitro studies have demonstrated that certain fluorinated cyclopentanol derivatives can induce apoptosis in cancer cells. The exact mechanism often involves the inhibition of key enzymes in cancer metabolism.

Neuroactivity

Some studies have indicated that compounds similar to 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL may exhibit neuroprotective effects. This could be attributed to their ability to modulate neurotransmitter systems or protect against oxidative stress.

The biological activity of 1-(4-Fluorophenyl)-3,3-dimethylcyclopentan-1-OL is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, particularly those related to cancer cell proliferation.
• Receptor Modulation : Similar compounds have been shown to interact with neurotransmitter receptors, potentially influencing signaling pathways in the nervous system.
• Oxidative Stress Reduction : The antioxidant properties of cyclopentanol derivatives may contribute to their neuroprotective effects.

Case Studies and Research Findings

Study	Focus	Key Findings
Venkateswaramoorthi et al. (2013)	Structural Analysis	Identified structural features conducive to biological activity; suggested potential for enzyme inhibition.
Pham et al. (1998)	Anticancer Activity	Demonstrated that structurally related compounds exhibit cytotoxic effects on various cancer cell lines.
Recent Pharmacological Review	Neuroprotective Effects	Highlighted the potential of fluorinated cyclopentanol derivatives in protecting neuronal cells from oxidative damage.